Cas no 2228769-70-6 (O-(pyrimidin-5-yl)methylhydroxylamine)

O-(pyrimidin-5-yl)methylhydroxylamine structure
2228769-70-6 structure
Product Name:O-(pyrimidin-5-yl)methylhydroxylamine
CAS No:2228769-70-6
MF:C5H7N3O
MW:125.128580331802
CID:5859593
PubChem ID:164003988
Update Time:2023-12-27

O-(pyrimidin-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-(pyrimidin-5-yl)methylhydroxylamine
    • EN300-1751024
    • O-[(pyrimidin-5-yl)methyl]hydroxylamine
    • 2228769-70-6
    • Inchi: 1S/C5H7N3O/c6-9-3-5-1-7-4-8-2-5/h1-2,4H,3,6H2
    • InChI Key: ULKHMSQOBPDODA-UHFFFAOYSA-N
    • SMILES: O(CC1=CN=CN=C1)N

Computed Properties

  • Exact Mass: 125.058911855g/mol
  • Monoisotopic Mass: 125.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 72.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 61Ų

O-(pyrimidin-5-yl)methylhydroxylamine Pricemore >>

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